2-(2-chloro-6-fluorophenyl)-N-((4-hydroxy-4,5,6,7-tetrahydrobenzofuran-4-yl)methyl)acetamide

• IUPAC Name: 2-(2-chloro-6-fluorophenyl)-N-[(4-hydroxy-6,7-dihydro-5H-1-benzofuran-4-yl)methyl]acetamide
• InChI: InChI=1S/C17H17ClFNO3/c18-13-3-1-4-14(19)11(13)9-16(21)20-10-17(22)7-2-5-15-12(17)6-8-23-15/h1,3-4,6,8,22H,2,5,7,9-10H2,(H,20,21)
• InChI Key: LTBFVJMPHSAMFY-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C=CO2)C(C1)(CNC(=O)CC3=C(C=CC=C3Cl)F)O
• Molecular Formula: C17H17ClFNO3
• Molecular Weight: 337.8 g/mol

Description

2-(2-chloro-6-fluorophenyl)-N-((4-hydroxy-4,5,6,7-tetrahydrobenzofuran-4-yl)methyl)acetamide is a useful research compound. Its molecular formula is C17H17ClFNO3 and its molecular weight is 337.78. The purity is usually 95%.
BenchChem offers high-quality 2-(2-chloro-6-fluorophenyl)-N-((4-hydroxy-4,5,6,7-tetrahydrobenzofuran-4-yl)methyl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(2-chloro-6-fluorophenyl)-N-((4-hydroxy-4,5,6,7-tetrahydrobenzofuran-4-yl)methyl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anti-Inflammatory Activity

• A study synthesized derivatives of N-(3-chloro-4-fluorophenyl)-2-(5-((3-(4-hydroxy-2, 2-dimethyl l-2,3-dihydrobenzofuran-5-yl)-1-phenyl-1H-pyrazol-4-yl)methylene)-4-oxo-2-thioxothiazolidin-3-yl) acetamide and assessed their anti-inflammatory activity. Some compounds showed significant to moderate anti-inflammatory effects (Sunder & Maleraju, 2013).

Spectroscopic and Quantum Mechanical Studies

• Another research focused on the spectroscopic and quantum mechanical studies of similar compounds, including photovoltaic efficiency modeling, indicating their potential use as photosensitizers in dye-sensitized solar cells (Mary et al., 2020).

Antipsychotic Potential

• A study on 2-(Diethylamino)-N-[4-(2-fluorobenzoyl)-1,3-dimethyl-1H-pyrazol-5-yl] acetamide revealed its antipsychotic-like profile in behavioral animal tests. This compound did not interact with dopamine receptors, which is a unique property compared to clinically available antipsychotic agents (Wise et al., 1987).

Herbicide Metabolism

• Research on chloroacetamide herbicides, similar in structure to the compound , explored their metabolism in human and rat liver microsomes, revealing insights into the metabolic pathways and interactions with cytochrome P450 isoforms (Coleman et al., 2000).

Fluorination of Dibenzofuran

• A study investigating the fluorination of dibenzofuran, a compound related to the one , provided insights into the yields and regioselectivity of fluorinated products, which is relevant for understanding the chemical behavior of fluorine-containing compounds like 2-(2-chloro-6-fluorophenyl)-N-((4-hydroxy-4,5,6,7-tetrahydrobenzofuran-4-yl)methyl)acetamide (Zupan et al., 1996).